Cas no 221320-16-7 (Eremantholide B; 15-Acetoxy)

• Product Name: Eremantholide B; 15-Acetoxy
• CAS No: 221320-16-7
• MF: C₂₂H₂₈O₈
• MW: 420.452927589417
• CID: 6759072
• Update Time: 2024-03-03

Eremantholide B; 15-Acetoxy Chemical and Physical Properties

Names and Identifiers

• Eremantholide B; 15-Acetoxy

• Inchi： 1S/C22H28O8/c1-6-11(2)22(26)21(5)18-15(28-19(21)25)7-13(10-27-12(3)23)14-8-17(24)20(4,29-14)9-16(18)30-22/h7-8,11,15-16,18,26H,6,9-10H2,1-5H3
• InChI Key： UNFGCPCUYMXWDG-UHFFFAOYSA-N
• SMILES： CCC(C1(C2(C3C(OC2=O)C=C(COC(=O)C)C2=CC(C(O2)(C)CC3O1)=O)C)O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• XLogP3: 1.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans